Cas no 321601-99-4 (4-chloro-2-(1-piperazinyl)-Benzonitrile)

• Product Name: 4-chloro-2-(1-piperazinyl)-Benzonitrile
• CAS No: 321601-99-4
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 1110798
• Update Time: 2024-07-24

4-chloro-2-(1-piperazinyl)-Benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(1-piperazinyl)-Benzonitrile
• 4-chloro-2-(piperazin-1-yl)benzonitrile
• Benzonitrile, 4-chloro-2-(1-piperazinyl)-

• Inchi： 1S/C11H12ClN3/c12-10-2-1-9(8-13)11(7-10)15-5-3-14-4-6-15/h1-2,7,14H,3-6H2
• InChI Key： LBCGFYCLVZBYPP-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(Cl)C=C1N1CCNCC1

Computed Properties

• Exact Mass: 221.07216

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 406.5±45.0 °C(Predicted)
• PSA: 39.06
• pka: 8.67±0.10(Predicted)